Cas no 2171196-77-1 ((1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171196-77-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5966682
• PubChem ID: 165589299
• Update Time: 2025-11-06

(1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1618949
• 2171196-77-1

• Inchi： 1S/C11H19N3/c1-8(12)11-7-10(13-14(11)2)9-5-3-4-6-9/h7-9H,3-6,12H2,1-2H3/t8-/m0/s1
• InChI Key： WKHZTEBUWXYYCZ-QMMMGPOBSA-N
• SMILES： N1(C)C([C@H](C)N)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine

Compound CAS No. 2171196-77-1: (1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine

The compound CAS No. 2171196-77-1, also known as (1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a cyclopentyl group and a methyl group, along with an ethanamine moiety. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the importance of cyclopentyl and pyrazole moieties in drug design due to their ability to enhance bioavailability and target specific receptors. The ethanamine group further contributes to the compound's solubility and interaction with biological systems. Researchers have explored the synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and asymmetric induction techniques, to optimize its production efficiency and stereochemical purity.

In terms of applications, (1S)-1-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine has shown promise in the development of novel therapeutic agents. Its ability to modulate key cellular pathways makes it a valuable candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Preclinical studies have demonstrated its efficacy in inhibiting specific enzymes and receptors, suggesting potential for drug repurposing or development into targeted therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and stereochemical integrity. One notable approach involves the use of chiral auxiliaries or catalysts to facilitate the formation of the desired enantiomer. These methods not only enhance the overall efficiency of the synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

Moreover, the compound's stability under various storage conditions has been thoroughly investigated, ensuring its suitability for long-term use in research and development settings. Its compatibility with common analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, further underscores its utility in both academic and industrial applications.

In conclusion, CAS No. 21719677 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in the ongoing quest for innovative solutions in medicine and materials science.